4-(2-Fluoro-1-hydroxyethyl)benzonitrile

• IUPAC Name: 4-(2-fluoro-1-hydroxyethyl)benzonitrile
• InChI: InChI=1S/C9H8FNO/c10-5-9(12)8-3-1-7(6-11)2-4-8/h1-4,9,12H,5H2
• InChI Key: YWDWJWQHEJOOSI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C#N)C(CF)O
• Molecular Formula: C9H8FNO
• Molecular Weight: 165.16 g/mol

Description

Synthesis Analysis

The synthesis of benzonitriles can be achieved through various methods. One such method involves the reaction of an R1, R2-benzoyl chloride with an alkanesulphonyltrichlorophosphazene at a temperature of between 150* C. and 190* C. Another method involves the preparation of benzonitrile from benzaldehyde and hydroxylamine hydrochloride.

Scientific Research Applications

Radiation-Induced Hydroxylation

The study of radiation-induced hydroxylation of compounds like benzonitrile reveals insights into chemical reactions under radiation. Eberhardt (1977) found that hydroxylation of benzonitrile, in the absence of oxidizing agents, results in minimal formation of substituted phenols. Metal salts significantly influenced the conversion of OH radicals to phenols, with the isomer distribution depending on the type of metal salt used. This suggests that 4-(2-Fluoro-1-hydroxyethyl)benzonitrile could play a role in studies related to radiation chemistry and the influence of metal ions on aromatic hydroxylation processes (Eberhardt, 1977).

Iodination and Continuous Flow Chemistry

The iodination of fluoro-benzonitrile derivatives under continuous flow conditions has been explored, as shown in the work by Dunn et al. (2018). Their research highlighted the effectiveness of different bases in achieving the desired regioisomer. This study demonstrates the potential of using 4-(2-Fluoro-1-hydroxyethyl)benzonitrile in continuous flow chemistry, particularly in reactions involving iodination (Dunn et al., 2018).

Synthesis of Intermediates for Medicinal Compounds

Tong-bin Zhang (2012) synthesized 4-Amino-2-(trifluoromethyl)benzonitrile, an intermediate for bicalutamide, from m-fluoro-(trifluoromethyl)benzene. This highlights the potential of using 4-(2-Fluoro-1-hydroxyethyl)benzonitrile in the synthesis of intermediates for medicinal compounds, offering an environmentally friendly and practical method (Zhang Tong-bin, 2012).

Fluorescence and Internal Conversion Studies

Research by Druzhinin et al. (2001) on the impact of fluoro-substitution on 4-(1-azetidinyl)benzonitrile in alkane solvents revealed that fluoro-substitution leads to decreased fluorescence quantum yields and shorter decay times. This indicates that derivatives like 4-(2-Fluoro-1-hydroxyethyl)benzonitrile could be significant in studying fluorescence and internal conversion processes in various solvents (Druzhinin et al., 2001).

Liquid Crystal Behavior

A study by K et al. (2022) on the influence of laterally substituted groups on 4-cyanobiphenyl-benzonitrile-based dimers offers insights into the behavior of liquid crystals. The research helps understand how lateral groups and connecting spacers impact the liquid crystal behavior of dimers, which could be relevant for 4-(2-Fluoro-1-hydroxyethyl)benzonitrile in similar applications (K et al., 2022).

Safety and Hazards

Safety data sheets recommend avoiding contact with skin and eyes, avoiding formation of dust and aerosols, and using personal protective equipment when handling 4-(2-Fluoro-1-hydroxyethyl)benzonitrile.